Cas no 76421-73-3 (Monochlorobimane)

• Product Name: Monochlorobimane
• CAS No: 76421-73-3
• Molecular Formula: C₁₀H₁₁N₂O₂Cl
• Molecular Weight: 226.65954
• CID: 571017
• PubChem ID: 329762099

Monochlorobimane Properties

Names and Identifiers

• 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione,3-(chloromethyl)-2,5,6-trimethyl-
• 7-(chloromethyl)-1,2,6-trimethylpyrazolo[1,2-a]pyrazole-3,5-dione
• CHLOROBIMANE
• mBCl
• mBCl [Monochlorobimane]
• MONOCHLOROBIMANE
• Q27123275
• 3-(chloromethyl)-2,5,6-trimethylpyrazolo[1,2-a]pyrazole-1,7-dione
• 1H,7H-Pyrazolo(1,2-alpha)pyrazole-1,7-dione, 3-(chloromethyl)-2,5,6-trimethyl
• 3-(chloromethyl)-2,5,6-trimethyl-1H,7H-[1,2]diazolo[1,2-a]pyrazole-1,7-dione
• PD041414
• Monochlorobimane, suitable for fluorescence, >=70.0% (HPCE)
• NSC-602733
• DTXSID90227249
• FT-0628976
• HY-101899
• CHEBI:52158
• 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione, 3-(chloromethyl)-2,5,6-trimethyl-
• SCHEMBL105811
• 3-(Chloromethyl)-2,5,6-trimethyl-1H,7H-pyrazolo(1,2-a)pyrazole-1,7-dione
• NSC602733
• AS-83282
• AKOS040744094
• CS-7993
• 3-(chloromethyl)-2,5,6-trimethyl-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
• 76421-73-3
• BDBM21614
• NS00116012
• SUIPVTCEECPFIB-UHFFFAOYSA-N
• G12262
• Thiolyte MC,NSC 602733,Monochlorobimane,3-(Chloromethyl)-2,5,6-trimethyl-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
• DB-015400
• DTXCID40149740

• MDL： MFCD00077379
• InChIKey： SUIPVTCEECPFIB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11ClN2O2/c1-5-7(3)12-8(4-11)6(2)10(15)13(12)9(5)14/h4H2,1-3H3
• SMILES： O=C1N(C(C(C)=C2C)=O)N2C(CCl)=C1C

Computed Properties

• Exact Mass: 226.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 226.051
• Heavy Atom Count: 15
• Complexity: 437
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• LogP: 0.86100
• PSA: 42.96000
• Refractive Index: 1.61
• Boiling Point: 314.9°C at 760 mmHg
• Melting Point: 135-136 °C (lit.)
• Flash Point: 144.2°C
• Solubility: DMF: soluble
• Density: 1.4

Monochlorobimane Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：8

Monochlorobimane Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrazoles